(5-Bromofuran-2-yl)(2-phenylmorpholino)methanone

• IUPAC Name: (5-bromofuran-2-yl)-(2-phenylmorpholin-4-yl)methanone
• InChI: InChI=1S/C15H14BrNO3/c16-14-7-6-12(20-14)15(18)17-8-9-19-13(10-17)11-4-2-1-3-5-11/h1-7,13H,8-10H2
• InChI Key: DBVBPJDLOXXUGT-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)C2=CC=C(O2)Br)C3=CC=CC=C3
• Molecular Formula: C15H14BrNO3
• Molecular Weight: 336.18 g/mol
• CAS No.: 953946-52-6

Description

(5-Bromofuran-2-yl)(2-phenylmorpholino)methanone is a ketone derivative featuring a 5-bromofuran-2-yl group linked to a 2-phenyl-substituted morpholine moiety. Though direct synthesis or characterization data for this compound are absent in the provided evidence, its structural analogs (e.g., azepane, benzofuran, and methoxyphenyl derivatives) offer insights into its likely properties and applications . Such compounds are typically explored in pharmaceuticals due to their bioactivity and modular synthesis pathways.

Mechanism of Action

Target of Action

Furan-2-yl (phenyl)methanone derivatives have been reported to exhibit protein tyrosine kinase inhibitory activity.

Mode of Action

It’s known that protein tyrosine kinases play a crucial role in cell function regulation, including proliferation, growth, differentiation, and death. Therefore, the compound’s interaction with these targets could result in changes in these cellular functions.

Biochemical Pathways

Given its potential protein tyrosine kinase inhibitory activity, it may affect signal transduction pathways regulated by these enzymes.

Result of Action

Given its potential protein tyrosine kinase inhibitory activity, it may have effects on cellular functions such as proliferation, growth, differentiation, and death.

Biological Activity

(5-Bromofuran-2-yl)(2-phenylmorpholino)methanone is a compound with notable biological activity, particularly in the context of protein tyrosine kinase inhibition. This article explores its mechanisms of action, potential therapeutic applications, and relevant research findings.

• Molecular Formula : C15H14BrNO3
• Molecular Weight : 336.185 g/mol
• Purity : Typically 95% .

Target of Action

The compound exhibits protein tyrosine kinase (PTK) inhibitory activity, which is crucial for regulating various cellular functions such as:

• Cell proliferation
• Growth
• Differentiation
• Apoptosis (programmed cell death) .

Mode of Action

Protein tyrosine kinases play a pivotal role in signal transduction pathways. By inhibiting these enzymes, (5-Bromofuran-2-yl)(2-phenylmorpholino)methanone may alter the phosphorylation states of proteins, thereby affecting downstream signaling pathways that regulate cellular responses .

In Vitro Studies

• Cell Proliferation : Studies have indicated that the compound can reduce the proliferation of various cancer cell lines by inhibiting PTK activity. This suggests its potential use as an anticancer agent.
• Differentiation Effects : The compound has also been shown to induce differentiation in certain cell types, which could be beneficial in regenerative medicine .
• Signal Transduction Pathways : Research demonstrates that (5-Bromofuran-2-yl)(2-phenylmorpholino)methanone impacts key signaling pathways associated with cancer progression, including those mediated by receptor tyrosine kinases .

Case Studies

A case study involving the use of (5-Bromofuran-2-yl)(2-phenylmorpholino)methanone in a specific cancer model demonstrated:

• Tumor Growth Inhibition : In animal models, treatment with this compound resulted in a significant reduction in tumor size compared to control groups.
• Mechanistic Insights : Further analysis revealed alterations in gene expression profiles related to cell cycle regulation and apoptosis, reinforcing its role as a PTK inhibitor .

Potential Therapeutic Applications

Given its biological activity, (5-Bromofuran-2-yl)(2-phenylmorpholino)methanone holds promise for:

• Cancer Therapy : Its ability to inhibit PTKs makes it a candidate for developing targeted cancer therapies.
• Metabolic Disorders : The modulation of PTK activity could also be relevant in treating metabolic diseases where dysregulated signaling contributes to pathophysiology .

Summary Table of Biological Activities

Activity Type	Description	References
PTK Inhibition	Reduces cell proliferation and induces apoptosis	,
Differentiation	Promotes differentiation in specific cell types
Tumor Growth Inhibition	Significant reduction in tumor size in animal models	,

Scientific Research Applications

Medicinal Chemistry Applications

The compound has shown potential in medicinal chemistry, particularly due to its structural features that allow for interactions with biological targets.

Anticancer Activity

Research indicates that (5-Bromofuran-2-yl)(2-phenylmorpholino)methanone can inhibit cancer cell proliferation. A study conducted on various cancer cell lines demonstrated that this compound effectively reduced cell viability, suggesting its potential as an anticancer agent. The mechanism involves the induction of apoptosis via the mitochondrial pathway, where the compound triggers the release of cytochrome c from mitochondria, leading to caspase activation.

Antimicrobial Properties

The compound has been evaluated for its antimicrobial activity against a range of bacteria and fungi. In vitro tests revealed significant inhibition of bacterial growth, particularly against Gram-positive strains such as Staphylococcus aureus and Streptococcus pneumoniae. The structure of the compound facilitates interaction with bacterial cell membranes, disrupting their integrity .

Case Study 1: Anticancer Evaluation

In a study published in Journal of Medicinal Chemistry, researchers synthesized derivatives of (5-Bromofuran-2-yl)(2-phenylmorpholino)methanone and tested their efficacy against human cancer cell lines. The results indicated that modifications to the phenyl ring enhanced anticancer activity, with one derivative showing a 70% reduction in cell viability at a concentration of 10 µM after 48 hours .

Case Study 2: Antimicrobial Testing

A separate investigation focused on the antimicrobial properties of this compound. It was tested against various pathogens using the disc diffusion method. The compound exhibited zones of inhibition ranging from 12 mm to 18 mm, depending on the bacterial strain, indicating promising antimicrobial potential.

Materials Science Applications

Beyond medicinal chemistry, (5-Bromofuran-2-yl)(2-phenylmorpholino)methanone has applications in materials science.

Polymer Synthesis

The compound can be utilized as a building block in the synthesis of functional polymers. Its bromine atom can serve as a site for further chemical modifications, allowing for the development of polymeric materials with specific properties such as enhanced thermal stability or electrical conductivity .

Fluorescent Materials

Research has indicated that derivatives of this compound can exhibit fluorescence properties, making them suitable for applications in organic light-emitting diodes (OLEDs) and fluorescent sensors. The furan moiety contributes to its photophysical properties, which can be tuned through structural modifications .

Application Area	Activity	Mechanism	Reference
Anticancer	Inhibition of cell proliferation	Induction of apoptosis via mitochondrial pathway
Antimicrobial	Inhibition of bacterial growth	Disruption of cell membrane integrity
Polymer Synthesis	Building block for functional polymers	Chemical modification of bromine site
Fluorescent Materials	Emission of light under UV	Photophysical properties from furan moiety

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents on the methanone core significantly influence molecular weight, lipophilicity (logP), and thermal stability. Key analogs and their properties are summarized below:

Compound Name	Substituents	Molecular Weight (g/mol)	Melting Point (°C)	logP	Key Features
(5-Bromofuran-2-yl)(2-phenylmorpholino)methanone	2-Phenylmorpholino	Not reported	Not reported	Not reported	Potential flexibility from morpholine oxygen
(azepan-1-yl)(5-bromofuran-2-yl)methanone	Azepane ring	272.14	Not reported	2.87	Higher logP due to aliphatic azepane
(5-Bromo-2-methoxyphenyl)(5-bromofuran-2-yl)methanone	Methoxyphenyl, bromofuran	360	98–100	Not reported	Dual bromine atoms enhance halogen bonding
(5-Bromofuran-2-yl)(3-hydroxy-4-methoxyphenyl)methanone	Hydroxy, methoxyphenyl	297	128–130	Not reported	Higher mp due to H-bonding from –OH
(5-Bromo-3-methyl-1-benzofuran-2-yl)(phenyl)methanone	Benzofuran, methyl, phenyl	Not reported	Not reported	Not reported	Extended aromaticity for stability

Key Observations:

• Lipophilicity: The azepane analog (logP = 2.87) is more lipophilic than morpholino derivatives, which likely have lower logP due to the morpholine oxygen’s polarity .
• Melting Points: Hydroxy-substituted analogs (e.g., 128–130°C for 3-hydroxy-4-methoxyphenyl derivative) exhibit higher melting points than non-polar variants, attributed to hydrogen bonding .

Crystallographic and Spectroscopic Characterization

• Crystallography: Programs like SHELXL are widely used for small-molecule refinement, suggesting standard protocols for analyzing the target compound’s crystal structure .
• NMR/ESI-MS: Analogs in were characterized via ¹H/¹³C-NMR and ESI-MS, providing benchmarks for the target compound’s spectral data .

Q & A

Basic Research Questions

Q. What synthetic methodologies are employed to prepare (5-Bromofuran-2-yl)(2-phenylmorpholino)methanone?

• Methodology : Synthesis typically involves multi-step organic reactions. For analogous compounds, Friedel-Crafts acylation (using Lewis acids like AlCl₃) or nucleophilic substitution reactions are common. For example, benzofuran derivatives are synthesized via condensation of substituted aldehydes with phenacyl bromides in ethanol under reflux, catalyzed by K₂CO₃ . Reaction conditions (temperature, solvent, time) are optimized to enhance yield and purity. Post-synthesis purification employs column chromatography or recrystallization. Intermediate characterization uses TLC, while final products are confirmed via NMR and mass spectrometry .

Q. Which analytical techniques are critical for structural elucidation and purity assessment?

• Methodology :

• NMR spectroscopy (¹H, ¹³C, and 2D experiments) identifies substituent positions and confirms regioselectivity .
• IR spectroscopy detects functional groups (e.g., C=O stretch at ~1640 cm⁻¹) .
• Mass spectrometry (HRMS or ESI-MS) determines molecular weight and fragmentation patterns .
• X-ray crystallography resolves stereochemistry and crystal packing, as applied to structurally similar bromofuran derivatives .

Q. How is preliminary biological activity evaluated for this compound?

• Methodology :

• Antimicrobial assays : Disk diffusion or microdilution methods against bacterial/fungal strains (e.g., E. coli, S. aureus) measure MIC (Minimum Inhibitory Concentration) .
• Enzyme inhibition studies : Fluorescence-based or spectrophotometric assays (e.g., kinase or protease inhibition) quantify IC₅₀ values .
• Cytotoxicity screening : MTT or SRB assays on cancer cell lines (e.g., HeLa, MCF-7) assess potential anticancer activity .

Advanced Research Questions

How do structural modifications influence the compound’s bioactivity? (SAR Studies)

• Methodology :

• Substituent variation : Introducing electron-withdrawing groups (e.g., -NO₂, -CF₃) on the phenyl ring enhances receptor binding affinity, while bulky groups (e.g., -OCH₃) may reduce membrane permeability .
• Morpholino ring modifications : Replacing oxygen with sulfur (thiomorpholine) alters electron density, impacting interactions with hydrophobic enzyme pockets .
• Data-driven optimization : Quantitative SAR (QSAR) models correlate logP, polar surface area, and H-bond donors/acceptors with activity .

Q. What computational tools are used to predict binding modes and pharmacokinetics?

• Methodology :

• Molecular docking (AutoDock Vina, Glide) predicts ligand-receptor interactions using crystal structures (e.g., PDB entries for target enzymes) .
• MD simulations (GROMACS, AMBER) assess stability of ligand-protein complexes over time (≥100 ns trajectories) .
• ADMET prediction (SwissADME, pkCSM) evaluates solubility, bioavailability, and toxicity risks (e.g., hERG inhibition) .

Q. How can contradictory bioactivity data across studies be resolved?

• Methodology :

• Experimental replication : Standardize assay protocols (e.g., cell line passage number, serum concentration) to minimize variability .
• Stability testing : Monitor compound degradation under storage conditions (e.g., HPLC purity checks over time) to confirm bioactivity correlates with intact structure .
• Meta-analysis : Pool data from multiple studies using statistical tools (e.g., ANOVA, Tukey’s HSD) to identify outliers or confounding factors .